![molecular formula C11H18N4O B6630117 2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine](/img/structure/B6630117.png)
2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine, also known as CP-47,497, is a synthetic cannabinoid compound that acts as a potent agonist of the CB1 receptor. The compound was first synthesized in the early 1990s and has since been the subject of extensive research due to its potential applications in medicine and neuroscience.
Mechanism of Action
2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine acts as a full agonist of the CB1 receptor, binding to the receptor and activating downstream signaling pathways. The compound has been shown to have a higher affinity for the CB1 receptor than the endogenous cannabinoid ligand, anandamide.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of physiological effects, including analgesia, hypothermia, and sedation. The compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory conditions such as arthritis and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine in lab experiments is its potency and selectivity for the CB1 receptor. This allows researchers to study the effects of cannabinoid agonists on the CB1 receptor in a highly controlled manner. However, one limitation of using this compound is its synthetic nature, which may limit its applicability to natural systems.
Future Directions
There are several potential future directions for research involving 2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine. One area of interest is the development of this compound analogs with improved pharmacokinetic properties and reduced toxicity. Another potential direction is the study of this compound in animal models of chronic pain and other inflammatory conditions, with the aim of developing new treatments for these conditions. Finally, this compound may also be useful in the study of the endocannabinoid system and its role in various physiological processes.
Synthesis Methods
The synthesis of 2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine involves the reaction of 1-(cyclopropylmethyl)-1H-indole-3-carboxaldehyde with 1-methyl-4-(1H-1,2,4-triazol-5-yl)methylpiperazine in the presence of a Lewis acid catalyst. The resulting product is then purified through a series of chromatographic techniques to yield the final compound.
Scientific Research Applications
2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine has been used extensively in scientific research to study the effects of cannabinoid agonists on the CB1 receptor. The compound has been shown to have potent analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain and other inflammatory conditions.
Properties
IUPAC Name |
2-cyclopropyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O/c1-15-7-9(13-14-15)6-12-10-4-5-16-11(10)8-2-3-8/h7-8,10-12H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYIPCAGIEXGMSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)CNC2CCOC2C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.